2,3,4,5-Tetrahydro-1-benzothiepin-5-one
Overview
Description
2,3,4,5-Tetrahydro-1-benzothiepin-5-one is a chemical compound with the molecular formula C10H10OS . It has a molecular weight of 178.25 g/mol . The IUPAC name for this compound is 3,4-dihydro-2H-1-benzothiepin-5-one .
Molecular Structure Analysis
The molecular structure of 2,3,4,5-Tetrahydro-1-benzothiepin-5-one can be represented by the canonical SMILES notation as C1CC(=O)C2=CC=CC=C2SC1 . This compound does not have any defined atom stereocenter count, undefined atom stereocenter count, defined bond stereocenter count, or undefined bond stereocenter count .Physical And Chemical Properties Analysis
2,3,4,5-Tetrahydro-1-benzothiepin-5-one has a computed XLogP3-AA value of 2.3, indicating its lipophilicity . It has a topological polar surface area of 42.4 Ų . The compound has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 0 . The exact mass and monoisotopic mass of the compound are both 178.04523611 g/mol .Scientific Research Applications
Anti-Implantation Agents
Derivatives of 2,3,4,5-Tetrahydro-1-benzothiepin have been synthesized and evaluated as novel antiimplantation agents. These compounds showed potential in preventing implantation in mature female Sprague-Dawley rats .
Anticonvulsant Activities
A series of derivatives was synthesized and screened for anticonvulsant activities using the maximal electroshock (MES) test. Their neurotoxicity was also evaluated by the rotarod neurotoxicity test .
Anticonvulsant Evaluation
Further studies involved the synthesis and anticonvulsant evaluation of new derivatives. The results were compared with standard drugs like carbamazepine and phenytoin .
Asymmetric Synthesis for Biological Activities
The compound’s derivatives have been involved in asymmetric synthesis approaches due to their significant biological activities and medicinal applications .
Anti-Cancer Agents
Novel derivatives were designed and synthesized as potential anti-cancer agents. These compounds incorporated pharmacophores considered effective in some antitumor drugs .
Safety And Hazards
The compound is associated with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
3,4-dihydro-2H-1-benzothiepin-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10OS/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6H,3,5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKSQUBWTMSEHDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=CC=CC=C2SC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40323402 |
Source
|
| Record name | 2,3,4,5-tetrahydro-1-benzothiepin-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40323402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,5-Tetrahydro-1-benzothiepin-5-one | |
CAS RN |
21609-70-1 |
Source
|
| Record name | 21609-70-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403933 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,3,4,5-tetrahydro-1-benzothiepin-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40323402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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